Cas no 922736-53-6 (Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3,4-dichlorophenyl)-2,5-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3,4-dichlorophenyl)-2,5-dimethyl-
• CAS No: 922736-53-6
• MF: C₁₄H₁₂Cl₂N₄
• MW: 307.17788028717
• CID: 739203
• PubChem ID: 71446126
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3,4-dichlorophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3,4-dichlorophenyl)-2,5-dimethyl-
• 6-(3,4-dichlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• DTXSID40854625
• 922736-53-6

• Inchi： 1S/C14H12Cl2N4/c1-7-5-12-18-8(2)13(14(17)20(12)19-7)9-3-4-10(15)11(16)6-9/h3-6H,17H2,1-2H3
• InChI Key： RZXPKBFNTQFNQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C)=NC2=CC(C)=NN2C=1N)Cl

Computed Properties

• Exact Mass: 306.0439018g/mol
• Monoisotopic Mass: 306.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų